2-[3-[(E)-(3,5-Dioxo-1,2,4-triazolidin-4-yl)iminomethyl]indol-1-yl]acetic acid

• IUPAC Name: 2-[3-[(E)-(3,5-dioxo-1,2,4-triazolidin-4-yl)iminomethyl]indol-1-yl]acetic acid
• InChI: InChI=1S/C13H11N5O4/c19-11(20)7-17-6-8(9-3-1-2-4-10(9)17)5-14-18-12(21)15-16-13(18)22/h1-6H,7H2,(H,15,21)(H,16,22)(H,19,20)/b14-5+
• InChI Key: JTQLZMNIONGTPL-LHHJGKSTSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2CC(=O)O)C=NN3C(=O)NNC3=O
• Isomeric SMILES: C1=CC=C2C(=C1)C(=CN2CC(=O)O)/C=N/N3C(=O)NNC3=O
• Molecular Formula: C13H11N5O4
• Molecular Weight: 301.26 g/mol

Description

2-[3-[(E)-(3,5-Dioxo-1,2,4-triazolidin-4-yl)iminomethyl]indol-1-yl]acetic acid , commonly referred to as NL1-NL3 , is an indole-based compound. Its chemical structure comprises an indole core with a triazolidine ring and an iminomethyl group. The compound exhibits potential antibacterial properties by targeting bacterial cystathionine γ-lyase (bCSE), a key enzyme responsible for hydrogen sulfide (H2S) production in pathogenic bacteria such as Staphylococcus aureus and Pseudomonas aeruginosa.

2.

Synthesis Analysis

The efficient synthesis of NL1-NL3 involves gram-scale quantities. The main building block is 6-bromoindole , which serves as the foundation for all three inhibitors. The synthetic methods include Pd-catalyzed cross-coupling reactions and assembly at the nitrogen atom of the 6-bromoindole core. These methods enable the preparation of NL1, NL2, and NL3, each with distinct structural modifications.

3.

Molecular Structure Analysis

NL1-NL3’s molecular structure consists of an indole ring, a triazolidine moiety, and an acetic acid side chain. The iminomethyl group contributes to its antibacterial activity by interacting with bCSE. The precise arrangement of atoms and functional groups within the molecule influences its biological properties.

4.

Chemical Reactions Analysis

NL1-NL3 undergoes various chemical reactions, including cross-coupling reactions during synthesis. These reactions lead to the formation of specific bonds and functional groups. Understanding these transformations is crucial for optimizing synthetic routes and designing derivatives with enhanced efficacy.

5.

Physical And Chemical Properties Analysis

• Chemical Properties :
  • Its reactivity with other molecules affects its pharmacokinetics and pharmacodynamics.

Mechanism of Action

NL1-NL3 inhibits bCSE, reducing H2S production in pathogenic bacteria. By disrupting this essential metabolic pathway, it enhances bacterial sensitivity to antibiotics. Further studies are needed to elucidate the precise binding interactions between NL1-NL3 and bCSE, shedding light on its mechanism of action.

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